Cas no 2229620-11-3 (2-amino-2-methyl-3-(5-methyl-2-nitrophenyl)propan-1-ol)

• Product Name: 2-amino-2-methyl-3-(5-methyl-2-nitrophenyl)propan-1-ol
• CAS No: 2229620-11-3
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6098101
• PubChem ID: 165974097
• Update Time: 2025-07-22

2-amino-2-methyl-3-(5-methyl-2-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-(5-methyl-2-nitrophenyl)propan-1-ol
• EN300-1837128
• 2229620-11-3

• Inchi： 1S/C11H16N2O3/c1-8-3-4-10(13(15)16)9(5-8)6-11(2,12)7-14/h3-5,14H,6-7,12H2,1-2H3
• InChI Key： WAYDZCVHHKZOSZ-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=C(C)C=CC=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-2-methyl-3-(5-methyl-2-nitrophenyl)propan-1-ol

Comprehensive Overview of 2-amino-2-methyl-3-(5-methyl-2-nitrophenyl)propan-1-ol (CAS No. 2229620-11-3)

2-amino-2-methyl-3-(5-methyl-2-nitrophenyl)propan-1-ol is a specialized organic compound with a unique molecular structure that combines an amino group, a methyl group, and a nitrophenyl moiety. This compound, identified by its CAS number 2229620-11-3, has garnered attention in pharmaceutical and chemical research due to its potential applications in drug development and material science. The presence of both amino and nitro functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for nitrophenyl derivatives like 2-amino-2-methyl-3-(5-methyl-2-nitrophenyl)propan-1-ol has increased, particularly in the field of medicinal chemistry. Researchers are exploring its role in designing small-molecule inhibitors and bioactive compounds, which align with current trends in targeted therapy and precision medicine. The compound's structural features allow for modifications that can enhance binding affinity and selectivity, making it a valuable candidate for drug discovery projects.

The synthesis of 2-amino-2-methyl-3-(5-methyl-2-nitrophenyl)propan-1-ol typically involves multi-step organic reactions, including nitration, reduction, and alkylation. These processes require careful optimization to achieve high yields and purity, which is critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound and ensure its quality.

From an industrial perspective, CAS 2229620-11-3 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are investigating eco-friendly methods to produce such compounds, including catalytic reductions and solvent-free reactions. This aligns with the broader push toward reducing carbon footprints in chemical manufacturing.

Another area of interest is the compound's potential in material science. Its nitrophenyl group can participate in photo-responsive or electron-transfer applications, making it a candidate for advanced materials like organic semiconductors or sensors. These applications are particularly relevant given the rising demand for smart materials in electronics and renewable energy technologies.

For those searching for 2-amino-2-methyl-3-(5-methyl-2-nitrophenyl)propan-1-ol suppliers or CAS 2229620-11-3 price, it's important to note that the compound is typically available through specialty chemical vendors and custom synthesis providers. Due to its niche applications, pricing may vary based on purity grade and batch size. Researchers are advised to verify certificates of analysis (CoA) and safety data sheets (SDS) before procurement.

In summary, 2-amino-2-methyl-3-(5-methyl-2-nitrophenyl)propan-1-ol (CAS No. 2229620-11-3) represents a promising compound with diverse applications in pharmaceutical research, material science, and sustainable chemistry. Its unique structure and functional groups continue to inspire innovative studies, addressing both scientific challenges and industry needs.